VEGFR
  • Odm-203
    Odm-203
    • Cat. No.:
    • B609718
    • CAS No.:
    • 1430723-35-5
    • Molecular Formula:
    • C26H21F2N5O2S
    • Molecular Weight:
    • 505.5 g/mol
    Description
    VEGFR/FGFR Inhibitor ODM-203 is an orally available inhibitor of the human vascular endothelial growth factor receptors (VEGFRs) and fibroblast growth factor receptors (FGFRs), with potential antiangiogenic and ...
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  • K00546
    K00546
    • Cat. No.:
    • B1662397
    • CAS No.:
    • 443798-47-8
    • Molecular Formula:
    • C15H13F2N7O2S2
    • Molecular Weight:
    • 425.4 g/mol
    Description
    Cyclin-dependent kinases (Cdks) are key regulators of cell cycle progression and are therefore promising targets for cancer therapy. Cdk1/2 Inhibitor III is a cell-permeable inhibitor of Cdk1/cyclin B and Cdk2/c...
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  • (Z)-SU14813
    (Z)-SU14813
    • Cat. No.:
    • B1662422
    • CAS No.:
    • 452105-23-6
    • Molecular Formula:
    • C23H27FN4O4
    • Molecular Weight:
    • 442.5 g/mol
    Description
    VEGFR2/PDGFR/c-Kit/Flt-3 Inhibitor SU014813 is an orally-active, tyrosine kinase receptor inhibitor with potential antitumor activity. SU014813 binds to and inhibits the phosphorylation of vascular endothelial g...
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  • NVP-ACC789
    NVP-ACC789
    • Cat. No.:
    • B1666487
    • CAS No.:
    • 300842-64-2
    • Molecular Formula:
    • C21H17BrN4
    • Molecular Weight:
    • 405.3 g/mol
    Description
    ACC-789, also known as NVP-ACC789 and ZK-202650, is a potent, selective and orally active inhibitor of the VEGF receptor tyrosine kinases with potential anticancer activity.
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  • Thymoquinone
    Thymoquinone
    • Cat. No.:
    • B1682898
    • CAS No.:
    • 490-91-5
    • Molecular Formula:
    • C10H12O2
    • Molecular Weight:
    • 164.20 g/mol
    Description

    What are pharmacological activities exerted by Thymoquinone

    Thymoquinone's significant pharmacological actions included anti-convulsant and antimicrobial, anticancer, antisugar, antihistaminic, antidiabetic/inflammatory, and antioxidant.

    Thymoquinone has been shown to have potent antioxidant properties due to its potent free radical scavenging activity against superoxide anions and raising transcription genes responsible for producing natural antioxidants like superoxide dismutase, catalase, and glutathione peroxidase.

    Thymoquinone is used to inhibit Escherichiacoli ATP synthase and cell growth. Thymoquinone can also use to treat lower limb ischemia/reperfusion injury of the sciatic nerve or femoral muscles.

    Thymoquinone pharmaceutical development is a critical task that presents drug discovery and development challenges. Past research shows that Thymoquinone has a potent hydrophobicity and lipophilicity nature. This indicates that Thymoquinone's pharmaceutical development was hampered by its inability to be formulated into conventional dosage forms, such as capsules and tablets. Due to Thymoquinone's highly thermolabile nature, Thymoquinone also hindered the formulation.">

    What is Thymoquinone?

    Thymoquinone is present in a crystalline triclinic form. Thymoquinone can be found in selected Monarda fistulosa plants that can be steam-distilled to make essential oils.

    ...
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  • Zanzalintinib
    Zanzalintinib
    • Cat. No.:
    • B8146347
    • CAS No.:
    • 2367004-54-2
    • Molecular Formula:
    • C29H25FN4O5
    • Molecular Weight:
    • 528.5 g/mol
    Description
    Zanzalintinib is an orally bioavailable inhibitor of the receptor tyrosine kinases (RTKs) hepatocyte growth factor receptor (c-Met;  HGFR), vascular endothelial growth factor receptor type 2 (VEGFR2), AXL a...
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  • Vegfr-2-IN-38
    Vegfr-2-IN-38
    • Cat. No.:
    • B12373407
    • CAS No.:
    • Molecular Formula:
    • C17H12N4S
    • Molecular Weight:
    • 304.4 g/mol
    Description
    Vegfr-2-IN-38 is a useful research compound. Its molecular formula is C17H12N4S and its molecular weight is 304.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Vegfr-2-IN-38 suitable for m...
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  • Vegfr-2-IN-18
    Vegfr-2-IN-18
    • Cat. No.:
    • B12400087
    • CAS No.:
    • Molecular Formula:
    • C20H13ClN4O2
    • Molecular Weight:
    • 376.8 g/mol
    Description
    Vegfr-2-IN-18 is a useful research compound. Its molecular formula is C20H13ClN4O2 and its molecular weight is 376.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Vegfr-2-IN-18 suitable fo...
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  • Vegfr-2-IN-14
    Vegfr-2-IN-14
    • Cat. No.:
    • B12414418
    • CAS No.:
    • Molecular Formula:
    • C24H23N3O3S
    • Molecular Weight:
    • 433.5 g/mol
    Description
    Vegfr-2-IN-14 is a useful research compound. Its molecular formula is C24H23N3O3S and its molecular weight is 433.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Vegfr-2-IN-14 suitable for...
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  • Tafetinib analogue 1
    Tafetinib analogue 1
    • Cat. No.:
    • B15576536
    • CAS No.:
    • Molecular Formula:
    • C22H25FN4O2
    • Molecular Weight:
    • 396.5 g/mol
    Description
    Tafetinib analogue 1 is a useful research compound. Its molecular formula is C22H25FN4O2 and its molecular weight is 396.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tafetinib analogue ...
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